Cas no 35086-79-4 ((2E)-3-(4-Chlorophenyl)acryloyl chloride)

(2E)-3-(4-Chlorophenyl)acryloyl chloride is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated carbonyl structure and reactive acyl chloride group. This compound is particularly valuable in the preparation of pharmaceuticals, agrochemicals, and specialty polymers due to its ability to undergo nucleophilic substitution, acylation, and conjugate addition reactions. The presence of the 4-chlorophenyl group enhances its stability and influences electronic properties, making it useful in designing bioactive molecules. Its high reactivity allows for efficient derivatization under mild conditions. Proper handling under inert atmospheres is recommended due to moisture sensitivity. Suitable for use in controlled laboratory environments with appropriate safety measures.
(2E)-3-(4-Chlorophenyl)acryloyl chloride structure
35086-79-4 structure
Product Name:(2E)-3-(4-Chlorophenyl)acryloyl chloride
CAS No:35086-79-4
MF:C9H6Cl2O
MW:201.049340724945
MDL:MFCD00039313
CID:295326
PubChem ID:11252649
Update Time:2025-05-27

(2E)-3-(4-Chlorophenyl)acryloyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoyl chloride,3-(4-chlorophenyl)-
    • 3-(4-CHLOROPHENYL)ACRYLOYL CHLORIDE
    • P-CHLOROCINNAMOYL CHLORIDE
    • 4-chlorocinnamic acid chloride
    • 4'-chlorocinnamoyl chloride
    • 4-chlorocinnamyl chloride
    • 2-Propenoyl chloride, 3-(4-chlorophenyl)-, (2E)-
    • ZFOVCSTVYYYRSU-ZZXKWVIFSA-N
    • 35086-79-4
    • BB 0257767
    • 2-Propenoyl chloride, 3-(4-chlorophenyl)-, (E)-
    • (2E)-3-(4-chlorophenyl)prop-2-enoyl chloride
    • (E)-3-(4-chlorophenyl)prop-2-enoyl Chloride
    • MFCD00039313
    • (E)-3-(4-chlorophenyl)acryloyl chloride
    • (e)-4-chlorocinnamic acid chloride
    • (E)-4-chloro-cinnamoyl-chloride
    • AKOS005173500
    • 95602-71-4
    • (2E)-3-(4-CHLOROPHENYL)ACRYLOYL CHLORIDE
    • G71914
    • P-CHLOROCINNAMOYLCHLORIDE
    • BBL015032
    • ALBB-011744
    • (2E)-3-(4-Chlorophenyl)acryloyl chloride
    • MDL: MFCD00039313
    • Inchi: 1S/C9H6Cl2O/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H/b6-3+
    • InChI Key: ZFOVCSTVYYYRSU-ZZXKWVIFSA-N
    • SMILES: ClC1C=CC(/C=C/C(=O)Cl)=CC=1

Computed Properties

  • Exact Mass: 199.98000
  • Monoisotopic Mass: 199.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.11860

(2E)-3-(4-Chlorophenyl)acryloyl chloride Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(2E)-3-(4-Chlorophenyl)acryloyl chloride Pricemore >>

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